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Compound of Interest

Compound Name: Enbezotinib

Cat. No.: B10827848

For Immediate Implementation by Laboratory Personnel

This guide provides crucial safety and logistical information for the handling of Enbezotinib, an
experimental anticancer medication.[1] Adherence to these protocols is essential to ensure the
safety of all researchers, scientists, and drug development professionals. This document
outlines the necessary personal protective equipment (PPE), step-by-step operational
procedures, and compliant disposal methods.

Hazard Identification and Personal Protective
Equipment (PPE)

Enbezotinib is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[2] Due to its potent pharmacological activity as a RET and SRC kinase inhibitor, it
should be handled with the utmost care to prevent occupational exposure.[1][3] The following
table summarizes the required PPE for handling Enbezotinib.
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PPE Category

Item

Specification

Rationale

Hand Protection

Double-gloving with

chemotherapy-tested

Nitrile or latex gloves
meeting ASTM D6978
(or equivalent)

standards. Change

Prevents skin contact
with the compound.

Double-gloving

gloves gloves regularly and provides an extra
immediately if layer of protection.
contaminated.

Safety goggles with Protects eyes from

Eye Protection side shields or a face ANSI Z87.1 certified. splashes and airborne

shield particles.[2]
Solid-front, back-
closing gown made of  Prevents

Body Protection

Disposable, low-

permeability gown

a material
demonstrated to resist
permeability by

hazardous drugs.[4]

contamination of
personal clothing and

skin.

Respiratory Protection

NIOSH-approved

respirator

An N95 respirator is
recommended for
handling powders. For
tasks with a higher
risk of aerosol
generation, a powered
air-purifying respirator
(PAPR) should be
considered.

Minimizes the risk of
inhaling hazardous

drug particles.

Foot Protection

Disposable shoe

covers

Worn over laboratory

shoes.

Prevents the spread
of contamination
outside of the
designated handling

area.

Occupational Exposure Limits
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As Enbezotinib is an experimental compound, a specific Occupational Exposure Limit (OEL)
has not been established. In the absence of a formal OEL, a risk-based approach using
occupational exposure banding (OEB) is recommended.[5] Given its potent activity and
classification, Enbezotinib would likely fall into a high-potency category requiring stringent
containment and handling practices to minimize exposure to the lowest reasonably achievable
levels. For potent genotoxic compounds, a Threshold of Toxicological Concern (TTC) approach
may be considered to establish conservative exposure limits.[6][7]

Operational Plan for Handling Enbezotinib

This section provides a step-by-step guide for the safe handling of Enbezotinib from receipt to
use.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

o Store Enbezotinib in a tightly sealed container in a cool, well-ventilated area, away from
direct sunlight and ignition sources.[2]

 Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent.[2]

e The storage area should be clearly labeled with "Hazardous Drug" warning signs.
2. Preparation and Handling:

 All handling of Enbezotinib, especially the powder form, must be conducted within a
certified Class Il Biological Safety Cabinet (BSC) or a containment ventilated enclosure
(CVE) to prevent aerosol generation.

o Before starting work, ensure the work area is clean and decontaminated.
e Don all required PPE as specified in the table above.

* When weighing the powder, use a dedicated and calibrated scale within the containment
device.
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» For solubilization, add the solvent slowly to the powder to avoid splashing.

3. Spill Management:

 In the event of a spill, immediately restrict access to the area.

o Use a spill kit specifically designed for hazardous drugs.

o Wear appropriate PPE, including double gloves, a gown, eye protection, and a respirator.

o Absorb liquids with an appropriate absorbent material and treat solid spills with a
deactivating agent if available and indicated.

o Clean the spill area thoroughly with a decontaminating solution, followed by a rinse with a
neutral detergent and water.

o All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan

All waste generated from the handling of Enbezotinib is considered hazardous and must be
disposed of according to institutional and local regulations.

o Sharps: Needles, syringes, and other sharps should be placed in a puncture-resistant,
labeled sharps container.

o Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), labware, and cleaning
materials should be placed in a designated, sealed, and labeled hazardous waste container.

» Liquid Waste: Unused solutions containing Enbezotinib and contaminated solvents should
be collected in a clearly labeled, leak-proof hazardous waste container.

» Empty Containers: Empty vials and containers that held Enbezotinib should be treated as
hazardous waste and disposed of accordingly.

o All waste containers must be clearly labeled with the contents ("Enbezotinib Waste") and
the appropriate hazard symbols.
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Experimental Workflow for Safe Handling

The following diagram illustrates the key steps and decision points for the safe handling of
Enbezotinib in a research laboratory setting.
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Workflow for the safe handling of Enbezotinib in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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